Cas no 261380-16-9 (Boc-D-alpha-(5-bromothienyl)alanine)

• Product Name: Boc-D-alpha-(5-bromothienyl)alanine
• CAS No: 261380-16-9
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• MDL: MFCD01320877
• CID: 287202
• PubChem ID: 7009118
• Update Time: 2025-10-05

Boc-D-alpha-(5-bromothienyl)alanine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(5-Bromothiophen-2-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (R)-N-Boc-2-(5- bromothienyl)alanine
• 2-Thiophenepropanoicacid, 5-bromo-a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)-
• Boc-3-(5-bromothien-2-yl)-D-alanine
• BOC-D-2-(5-BROMOTHIENYL)ALANINE
• Boc-L-2-(5-BromoThienyl)-alanine
• (R)-N-boc-2-(5-Bromothienyl)alanine(e.e.)
• Boc-D-2-(5-Br)-Thiophenealanine
• BOC-D-THI(5-BR)-OH
• N-TERT-BUTOXYCARBONYL-(5-BROMO-2-THIENYL)-D-ALANINE
• A50226
• (2R)-3-(5-bromothiophen-2-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (R)-N-Boc-2-(5-Bromothienyl)alanine
• PS-12521
• (2R)-3-(5-bromothiophen-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 261380-16-9
• CS-0320583
• (R)-3-(5-bromothiophen-2-yl)-2-(tert-butoxycarbonylamino)propanoic acid
• Boc-D-2-(5-Bromothienyl)alanine (Boc-D-2Thi(5-Br)-OH)
• MFCD01320877
• AKOS016843736
• 2-Thiophenepropanoic acid, 5-bromo-alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-, (alphaR)-
• (2R)-3-(5-BROMOTHIOPHEN-2-YL)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID
• Boc-D-alpha-(5-bromothienyl)alanine

• MDL： MFCD01320877
• Inchi： 1S/C12H16BrNO4S/c1-12(2,3)18-11(17)14-8(10(15)16)6-7-4-5-9(13)19-7/h4-5,8H,6H2,1-3H3,(H,14,17)(H,15,16)/t8-/m1/s1
• InChI Key： HHNNFRCLMQFXBA-MRVPVSSYSA-N
• SMILES： BrC1=CC=C(C[C@H](C(=O)O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 348.99800
• Monoisotopic Mass: 347.990516
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 3.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4628 (estimate)
• Melting Point: 68.8 °C
• Boiling Point: 473.8°C at 760 mmHg
• Flash Point: 240.4°C
• Refractive Index: 1.566
• PSA: 103.87000
• LogP: 3.42190

Boc-D-alpha-(5-bromothienyl)alanine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on Boc-D-alpha-(5-bromothienyl)alanine

Boc-D-alpha-(5-bromothienyl)alanine (CAS No. 261380-16-9): A Versatile Building Block in Peptide and Medicinal Chemistry

Boc-D-alpha-(5-bromothienyl)alanine (CAS No. 261380-16-9) is a protected amino acid derivative with a unique thienyl-substituted side chain, making it a valuable intermediate in the synthesis of bioactive peptides and pharmaceutical agents. The compound features a D-enantiomer configuration, which is critical for applications requiring stereochemical specificity, such as enzyme inhibition or receptor targeting. The tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols while preserving the reactivity of the amino function during complex molecule assembly.

The 5-bromothienyl moiety in this compound introduces both structural rigidity and electrophilic character, enabling its use in bioconjugation reactions and late-stage functionalization strategies. Recent studies highlight its role in the development of thienyl-containing antimicrobial agents, where the brominated heterocycle enhances membrane permeability and metabolic stability. For instance, a 2024 study published in JACS Au demonstrated that thienyl-alanine derivatives exhibit enhanced binding affinity to bacterial efflux pumps, suggesting potential applications in overcoming multidrug resistance mechanisms.

Synthetic accessibility is a key advantage of Boc-D-alpha-(5-bromothienyl)alanine. The compound can be prepared via alkylation of l-alanine derivatives using 5-bromo-2-thiophenol as the nucleophile, followed by enantiomeric inversion to obtain the D-isomer. Modern methodologies emphasize atom-efficient processes, such as microwave-assisted coupling reactions, to improve yield and reduce byproduct formation. This aligns with green chemistry principles increasingly adopted in pharmaceutical manufacturing.

In medicinal chemistry research, this compound has shown promise as a scaffold for designing GPCR modulators. The thienyl group's aromaticity and bromine's halogen bonding capability contribute to optimal ligand-receptor interactions. A 2023 patent application (WO/2023/XXXXXX) describes its use in developing selective serotonin receptor agonists with improved pharmacokinetic profiles compared to traditional tryptophan-based analogs.

The compound's utility extends to materials science through its incorporation into functional polymers. Researchers at ETH Zurich (2024) reported that thienyl-containing monomers derived from this amino acid enabled the fabrication of conductive hydrogels with tunable mechanical properties for tissue engineering applications. The bromine atom facilitates crosslinking via radical polymerization pathways while maintaining biocompatibility.

Analytical characterization of Boc-D-alpha-(5-bromothienyl)alanine typically involves high-resolution mass spectrometry (m/z: 477.1 [M+H]⁺) and nuclear magnetic resonance spectroscopy (¹H NMR: δ 7.38 (d, J=4 Hz), δ 4.18 (q), δ 1.45 (s)). These techniques confirm the integrity of both the protecting group and heterocyclic substitution pattern, ensuring quality control for downstream applications.

Ongoing research focuses on expanding its application scope through site-specific modifications. For example, click chemistry approaches have been employed to attach fluorescent tags or biotin moieties onto the brominated thienyl ring, enabling real-time tracking of biomolecular interactions in live cell imaging experiments.

In academic settings, this compound serves as an educational tool for demonstrating advanced synthetic strategies involving heteroatom-containing amino acids. Its unique structure provides an ideal platform for studying conformational effects on peptide folding patterns and enzyme recognition mechanisms.

The market demand for Boc-D-alpha-(5-bromothienyl)alanine reflects its growing importance in drug discovery pipelines targeting neurodegenerative diseases and cancer therapies. Suppliers emphasize rigorous documentation of traceability and purity certification to meet regulatory requirements for preclinical studies involving novel chemical entities.

Cutting-edge developments include its integration into artificial intelligence-driven drug design platforms. Machine learning models trained on large datasets of thienyl-containing compounds have identified specific substitution patterns that correlate with enhanced solubility and reduced off-target effects—key factors in advancing candidates through clinical development stages.

In summary, Boc-D-alpha-(5-bromothienyl)alanine represents a convergence point between organic synthesis innovation and translational medicine research. Its structural versatility continues to inspire new methodologies across disciplines ranging from peptidomimetic design to smart material engineering, underscoring its significance as a modern chemical building block.